Cas no 1160264-03-8 ((1Z,2E)-N'-Hydroxy-2-(hydroxyimino)pentanimidamide)

• Product Name: (1Z,2E)-N'-Hydroxy-2-(hydroxyimino)pentanimidamide
• CAS No: 1160264-03-8
• MF: C₅H₁₁N₃O₂
• MW: 145.159740686417
• CID: 4682589
• Update Time: 2025-10-29

(1Z,2E)-N'-Hydroxy-2-(hydroxyimino)pentanimidamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-N'-Hydroxy-2-hydroxyiminopentanimidamide
• (1Z,2E)-N'-Hydroxy-2-(hydroxyimino)pentanimidamide

• Inchi： 1S/C5H11N3O2/c1-2-3-4(7-9)5(6)8-10/h9-10H,2-3H2,1H3,(H2,6,8)/b7-4-
• InChI Key： CIYTYIRJXZEZEB-DAXSKMNVSA-N
• SMILES： O/N=C(\C(=N/O)\N)/CCC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 153
• Topological Polar Surface Area: 91.2

Additional information on (1Z,2E)-N'-Hydroxy-2-(hydroxyimino)pentanimidamide

Comprehensive Overview of (1Z,2E)-N'-Hydroxy-2-(hydroxyimino)pentanimidamide (CAS No. 1160264-03-8)

(1Z,2E)-N'-Hydroxy-2-(hydroxyimino)pentanimidamide (CAS No. 1160264-03-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound, often referred to in scientific literature by its systematic name or CAS number, belongs to the class of hydroxyimino derivatives, which are known for their reactivity and utility in synthetic chemistry. Researchers and industry professionals frequently search for information on its synthesis methods, physicochemical properties, and applications, making it a topic of interest in both academic and industrial settings.

The molecular structure of (1Z,2E)-N'-Hydroxy-2-(hydroxyimino)pentanimidamide features a pentanimidamide backbone with two distinct functional groups: a hydroxyimino moiety and a hydroxy group. These functional groups contribute to its unique reactivity, enabling it to participate in a variety of chemical reactions. The compound's CAS No. 1160264-03-8 is often used as a key identifier in chemical databases, ensuring accurate referencing in research papers and patents. Given the growing interest in nitrogen-containing compounds and their role in pharmaceuticals and agrochemicals, this compound has become a subject of study for its potential in these areas.

One of the most frequently asked questions about (1Z,2E)-N'-Hydroxy-2-(hydroxyimino)pentanimidamide revolves around its synthetic pathways. Researchers have explored various methods to synthesize this compound, including condensation reactions involving hydroxylamine derivatives and suitable carbonyl precursors. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final product, making optimization a critical aspect of its production. Additionally, the compound's stability under different environmental conditions, such as temperature and pH, is a topic of interest for those looking to utilize it in practical applications.

In terms of applications, (1Z,2E)-N'-Hydroxy-2-(hydroxyimino)pentanimidamide has shown promise in several areas. For instance, its chelating properties make it a candidate for use in metal ion sequestration and catalysis. The compound's ability to form stable complexes with transition metals has been explored in the context of coordination chemistry, where it could serve as a ligand in catalytic systems. Furthermore, its structural features suggest potential utility in the development of bioactive molecules, particularly in the design of enzyme inhibitors or signaling modulators.

The market dynamics surrounding (1Z,2E)-N'-Hydroxy-2-(hydroxyimino)pentanimidamide are also worth noting. With increasing demand for specialty chemicals in pharmaceuticals and agrochemicals, this compound has attracted attention from manufacturers and suppliers. Companies specializing in fine chemicals and custom synthesis often list it in their portfolios, catering to the needs of research institutions and industrial clients. The compound's CAS No. 1160264-03-8 is frequently used in procurement processes to ensure precise identification and avoid confusion with similar molecules.

From a safety and regulatory perspective, (1Z,2E)-N'-Hydroxy-2-(hydroxyimino)pentanimidamide is generally considered safe for research purposes when handled according to standard laboratory protocols. However, like many organic compounds, it requires proper storage and handling to prevent degradation or unintended reactions. Researchers are advised to consult material safety data sheets (MSDS) and relevant guidelines to ensure compliance with safety standards. The compound's environmental impact is also a consideration, particularly in terms of biodegradability and ecotoxicity, though current data suggest it poses minimal risk when used responsibly.

In conclusion, (1Z,2E)-N'-Hydroxy-2-(hydroxyimino)pentanimidamide (CAS No. 1160264-03-8) is a versatile and intriguing compound with a range of potential applications in chemistry and beyond. Its unique structure, reactivity, and utility in coordination chemistry and bioactive molecule design make it a valuable subject of study. As research continues to uncover new uses for this compound, its relevance in both academic and industrial contexts is likely to grow. For those seeking detailed information on its properties, synthesis, or applications, referencing its CAS number and systematic name is essential for accurate and efficient retrieval of relevant data.